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Compound of Interest

Compound Name:
3-Chloro-6-methoxypyrazin-2-

amine

CAS No.: 13484-56-5

Cat. No.: B1589328

Get Quote

CAS: 59385-23-4 | Technical Guidance for Medicinal Chemistry Applications

Part 1: Executive Summary & Chemical Identity
3-Chloro-6-methoxypyrazin-2-amine is a critical heterocyclic building block utilized primarily

in the synthesis of bioactive small molecules, particularly kinase inhibitors and antimalarial

agents. Its utility stems from its amphoteric reactivity: the 2-amino group serves as a

nucleophile, while the 3-chloro position acts as an electrophilic handle for Nucleophilic Aromatic

Substitution (

) or palladium-catalyzed cross-coupling (Buchwald-Hartwig).

This dual reactivity, however, dictates its safety profile. The electron-deficient pyrazine ring

renders the compound susceptible to hydrolysis and interaction with biological nucleophiles

(proteins/DNA), necessitating strict containment protocols.
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Property Data Relevance to Safety

CAS Number 59385-23-4
Unique Identifier for

Inventory/Waste

Molecular Formula
Halogenated waste

segregation required

Molecular Weight 159.57 g/mol Calculation of stoichiometry

Appearance Off-white to yellow solid
Visual purity check (darkening

indicates oxidation)

Solubility DMSO, Methanol, DCM
Skin absorption risk via solvent

vector

Melting Point 168-172 °C (Typical)
High thermal stability, but dust

hazard persists

Part 2: Hazard Architecture & Risk Assessment
Standard GHS Classification (Derived from Structural Analogues & Functional Group Analysis)

This compound is not just a passive solid; it is a reactive electrophile. The safety assessment is

built on the "Irritant Triad" common to halogenated aminopyrazines.

1. The Mechanistic Hazard
Skin/Eye Irritation (H315, H319): The basic amine functionality (

~3-4) combined with the lipophilic chloropyrazine core allows the molecule to penetrate the
stratum corneum and react with mucosal membranes.

Respiratory Sensitization (H335): As a fine powder, the particle size often allows deep lung

penetration. Upon contact with alveolar moisture, partial hydrolysis can release HCl (trace),

causing acute irritation.

Acute Toxicity (H302/H312): Classified as Harmful if swallowed or in contact with skin.[1] The

metabolic breakdown often involves oxidative dechlorination, potentially stressing hepatic

glutathione reserves.
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2. The Reactivity Hazard
Hydrolysis: The C-Cl bond is activated by the adjacent ring nitrogens. Exposure to

atmospheric moisture over time releases corrosive byproducts.

Incompatibility: Violent reaction potential with strong oxidizing agents (e.g.,

) and acid chlorides.

Part 3: Operational Handling Protocol (The Self-
Validating System)
This protocol uses a "Check-Act-Verify" logic to ensure safety is not assumed but engineered

into the workflow.

Phase A: Engineering Controls & PPE
Primary Barrier: All solids handling must occur within a certified Chemical Fume Hood (Face

velocity: 0.5 m/s).

Glove Permeability: Standard nitrile gloves (0.11 mm) are insufficient for long-duration

handling in solution (DCM/DMSO).

Recommendation:Double-gloving (Inner: Nitrile, Outer: Polychloroprene) or high-thickness

Nitrile (0.2 mm) when handling solutions.

Respiratory: If handling >500 mg outside a hood (not recommended), a P95/P3 particulate

respirator is mandatory.

Phase B: The Weighing & Transfer Workflow
Step 1 (Static Neutralization): Pyrazines are static-prone. Use an ionizing bar or anti-static

gun on the spatula and weigh boat before dispensing. Why? Prevents "particle jump" and

aerosolization.

Step 2 (Solvation): Dissolve the solid immediately after weighing. Do not transport dry

powder across the lab.
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Solvent Choice: Prefer DMSO or Anhydrous DMF. Avoid ethers if peroxide formation is a

concern.

Step 3 (Quenching): Treat all glassware as "contaminated" until triple-rinsed with acetone.

Phase C: Storage & Stability
Atmosphere: Store under Argon or Nitrogen.

Temperature: 2–8 °C (Refrigerated).

Container: Amber glass (light sensitive).

Visual Validation: If the solid turns from yellow to brown/black, significant oxidation or

hydrolysis has occurred. Re-purify or dispose.

Part 4: Visualization of Safety Logic
Diagram 1: The "Safe-Path" Handling Workflow
This diagram illustrates the decision tree for handling the compound, emphasizing the "Stop"

points if safety criteria are not met.
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Start: Handling 3-Chloro-6-methoxypyrazin-2-amine

PPE Validation:
Nitrile (Solids) vs. Laminate (Solutions)

Engineering Control:
Fume Hood Velocity > 0.5 m/s?

Pass

STOP: Change Glove Type

Fail

Weighing Protocol:
Anti-static Gun + Closed Balance

Yes

STOP: Adjust Sash / Maintenance

No

Solvation:
Dissolve in DMSO/DCM immediately

Reaction / Application

Waste Disposal:
Halogenated Organic Stream

Click to download full resolution via product page

Caption: Operational workflow emphasizing the critical "Stop" gates for PPE and Engineering

controls before chemical exposure occurs.

Diagram 2: Reactivity & Degradation Pathways
Understanding how the molecule degrades dictates why we store it under inert gas.
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3-Chloro-6-methoxypyrazin-2-amine
(Active Reagent)
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6-methoxy-3-oxo-3,4-dihydropyrazin-2-aminium

(Loss of Cl)

+ H2O (Slow)
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(H2O)
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Caption: Degradation pathways highlighting the release of corrosive HCl upon moisture

exposure, justifying the requirement for desiccant storage.

Part 5: Emergency Response (SOP)
In the event of exposure, the response must be immediate to mitigate the alkaline/irritant

effects.

Eye Contact:

Action: Rinse immediately with water for 15 minutes.[2]

Critical Detail: Lift eyelids to ensure the removal of particulates trapped in the conjunctiva.

Do not use neutralizing agents.

Skin Contact:

Action: Wash with soap and water.[1][3][4][5][6]

Contraindication:Do not use ethanol or DMSO to wash the skin; this will increase the

transdermal absorption of the dissolved compound.

Spill Cleanup:
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Small Spill (<1g): Wet wipe with acetone-dampened paper towel.

Large Spill: Dampen the powder with water (mist) to prevent dusting, then sweep into a

halogenated waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. fishersci.com [fishersci.com]

6. 3-AMINO-2-METHOXY-6-PICOLINE - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Operational Safety and Handling Architecture: 3-Chloro-
6-methoxypyrazin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589328/docs#operational-safety-and-handling-
architecture-3-chloro-6-methoxypyrazin-2-amine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1589328/docs?utm_src=pdf-body#operational-safety-and-handling-architecture-3-chloro-6-methoxypyrazin-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/59385-23-4
https://echa.europa.eu/
https://www.benchchem.com/product/b1589328?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC186432500&productDescription=OXALIC+ACID+ANHYDROUS+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1564814&productDescription=2-CHLRO-3-CYANO-6-METHLPYR+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2004403&productDescription=2-HYDROXY-5-IODOPYRIDN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_2091894523_2-Amino-6-Methylpyridine-CASNO-1824-81-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-amino-2-methoxy-6-picoline.htm
https://www.benchchem.com/product/b1589328/docs#operational-safety-and-handling-architecture-3-chloro-6-methoxypyrazin-2-amine
https://www.benchchem.com/product/b1589328/docs#operational-safety-and-handling-architecture-3-chloro-6-methoxypyrazin-2-amine
https://www.benchchem.com/product/b1589328/docs#operational-safety-and-handling-architecture-3-chloro-6-methoxypyrazin-2-amine
https://www.benchchem.com/product/b1589328/docs#operational-safety-and-handling-architecture-3-chloro-6-methoxypyrazin-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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